N,N-dimethyl-5-(pyrrolidin-2-yl)-1,2,4-oxadiazol-3-amine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N,N-dimethyl-5-(pyrrolidin-2-yl)-1,2,4-oxadiazol-3-amine hydrochloride, also known as DMPO, is a chemical compound that has gained significant attention in scientific research due to its unique properties. DMPO is a stable nitroxide radical that is widely used as a spin trap for detecting and studying free radicals in biological systems. In
Scientific Research Applications
Synthesis and Pharmacological Evaluation
Research on similar compounds has focused on their synthesis and evaluation for pharmacological applications. For example, studies have explored the synthesis of pyrrolo and pyrido analogues of cardiotonic agents, indicating the potential of these structures in developing compounds with specific inotropic activities. These findings suggest a route for exploring the application of "N,N-dimethyl-5-(pyrrolidin-2-yl)-1,2,4-oxadiazol-3-amine hydrochloride" in medicinal chemistry, particularly in the design and synthesis of new pharmacologically active molecules (Dionne et al., 1986).
Protection and Functionalization of Amines
The protection of primary amine groups through their incorporation into N-substituted 2,5-dimethylpyrrole systems illustrates another application area. This method highlights the importance of specific chemical structures in protecting functional groups during synthetic procedures, which could extend to the manipulation of "this compound" for various synthetic applications (Bruekelman et al., 1984).
Anticancer Activity
Studies on 1,3,4-oxadiazoles, thiadiazoles, and triazoles, including Mannich bases derived from these structures, reveal significant potential in anticancer activity. This suggests that compounds containing the oxadiazole ring, related to the structure , may be explored for their anticancer properties, offering a basis for the development of novel anticancer agents (Abdo & Kamel, 2015).
properties
IUPAC Name |
N,N-dimethyl-5-pyrrolidin-2-yl-1,2,4-oxadiazol-3-amine;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14N4O.ClH/c1-12(2)8-10-7(13-11-8)6-4-3-5-9-6;/h6,9H,3-5H2,1-2H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OFSVODVSWGJDCK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=NOC(=N1)C2CCCN2.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15ClN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.68 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.